Cas no 22306-36-1 (Propane,1-bromo-3-iodo- (8CI,9CI))

• Product Name: Propane,1-bromo-3-iodo- (8CI,9CI)
• CAS No: 22306-36-1
• MF: C₃H₆BrI
• MW: 248.888212680817
• CID: 250698
• PubChem ID: 12454502
• Update Time: 2025-10-28

Propane,1-bromo-3-iodo- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Propane,1-bromo-3-iodo- (8CI,9CI)
• 1-BROMO-3-IODOPROPANE
• 1-Brom-3-iodpropan
• 1-Brom-3-jod-propan
• 1-bromo-3-iodo-propane
• 1-Iod-3-brom-propan
• 3-BROMO-1-IODOPROPANE
• 3-Bromopropyl iodide
• SCHEMBL1318970
• BS-53243
• FT-0764144
• MFCD00040150
• 22306-36-1
• CS-0199040
• E76729
• DTXSID90498952
• AKOS022568031
• Propane, 1-bromo-3-iodo-
• SY288042
• DB-126855

• Inchi： 1S/C3H6BrI/c4-2-1-3-5/h1-3H2
• InChI Key： ITCHTIHSVATQQI-UHFFFAOYSA-N
• SMILES： ICCCBr

Computed Properties

• Exact Mass: 247.87000
• Monoisotopic Mass: 247.86976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 16.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.20640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on Propane,1-bromo-3-iodo- (8CI,9CI)

Propane,1-bromo-3-iodo- (CAS No. 22306-36-1): A Comprehensive Overview

The compound Propane,1-bromo-3-iodo- (CAS No. 22306-36-1) is a significant molecule in the field of organic chemistry, particularly in the study of haloalkanes. This compound is characterized by its unique structure, which features a propane backbone with bromine and iodine substituents at the 1 and 3 positions, respectively. The presence of these halogens imparts distinct chemical properties, making it a valuable compound in various research and industrial applications.

Recent advancements in synthetic chemistry have led to innovative methods for the synthesis of Propane,1-bromo-3-iodo-. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been extensively studied for their efficiency and selectivity. These methods not only enhance the yield of the compound but also minimize the generation of hazardous byproducts, aligning with current trends toward sustainable chemical processes.

The physical and chemical properties of Propane,1-bromo-3-iodo- have been extensively characterized in recent studies. For instance, its boiling point and melting point have been determined through advanced thermal analysis techniques, providing critical data for its storage and handling. Additionally, spectroscopic analyses, including IR and NMR spectroscopy, have revealed insights into its molecular structure and bonding characteristics.

In terms of applications, Propane,1-bromo-3-iodo- has found utility in various fields. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its role as a precursor in the development of novel drugs targeting specific biological pathways has been highlighted in recent research publications.

Furthermore, Propane,1-bromo-3-iodo- has gained attention in materials science due to its ability to participate in polymerization reactions under specific conditions. Researchers have explored its potential as a monomer for synthesizing advanced polymers with tailored properties, such as improved thermal stability and mechanical strength.

The environmental impact of Propane,1-bromo-3-ioto has also been a topic of interest in recent studies. Investigations into its biodegradation pathways and toxicity profiles have provided valuable information for risk assessment and regulatory compliance. These studies emphasize the importance of responsible handling and disposal practices to minimize ecological risks.

Looking ahead, ongoing research aims to explore new avenues for the utilization of Propane,1-bromo=3-ioto. Potential applications include its use in energy storage systems and as a precursor for advanced materials with applications in electronics and optoelectronics.

In conclusion, Propane=1-bromo=3-ioto (CAS No. 22306=36=1) is a versatile compound with a wide range of applications across various disciplines. Its unique chemical properties and emerging uses underscore its importance in contemporary chemical research and industry.